2-Amino-6-chloro-[(4-methylphenyl)thio]-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine
2-Amino-6-chloro-[(4-methylphenyl)thio]-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine
Brand Name:
Vulcanchem
CAS No.:
135041-23-5
VCID:
VC0014881
InChI:
InChI=1S/C23H25N5O7S/c1-11-5-7-15(8-6-11)36-21-17-20(26-23(24)27-21)28(10-25-17)22-19(34-14(4)31)18(33-13(3)30)16(35-22)9-32-12(2)29/h5-8,10,16,18-19,22H,9H2,1-4H3,(H2,24,26,27)/t16-,18-,19-,22-/m1/s1
SMILES:
CC1=CC=C(C=C1)SC2=NC(=NC3=C2N=CN3C4C(C(C(O4)COC(=O)C)OC(=O)C)OC(=O)C)N
Molecular Formula:
C₂₃H₂₅N₅O₇S
Molecular Weight:
515.5 g/mol
2-Amino-6-chloro-[(4-methylphenyl)thio]-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine
CAS No.: 135041-23-5
Reference Standards
VCID: VC0014881
Molecular Formula: C₂₃H₂₅N₅O₇S
Molecular Weight: 515.5 g/mol
![2-Amino-6-chloro-[(4-methylphenyl)thio]-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine - 135041-23-5](/images/no_structure.jpg)
| CAS No. | 135041-23-5 |
|---|---|
| Product Name | 2-Amino-6-chloro-[(4-methylphenyl)thio]-9-(2’,3’,5’-tri-O-acetyl-β-D-ribofuranosyl)purine |
| Molecular Formula | C₂₃H₂₅N₅O₇S |
| Molecular Weight | 515.5 g/mol |
| IUPAC Name | [(2R,3R,4R,5R)-3,4-diacetyloxy-5-[2-amino-6-(4-methylphenyl)sulfanylpurin-9-yl]oxolan-2-yl]methyl acetate |
| Standard InChI | InChI=1S/C23H25N5O7S/c1-11-5-7-15(8-6-11)36-21-17-20(26-23(24)27-21)28(10-25-17)22-19(34-14(4)31)18(33-13(3)30)16(35-22)9-32-12(2)29/h5-8,10,16,18-19,22H,9H2,1-4H3,(H2,24,26,27)/t16-,18-,19-,22-/m1/s1 |
| Standard InChIKey | VJKAWCGXGIQVPS-WGQQHEPDSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)SC2=NC(=NC3=C2N=CN3[C@H]4[C@@H]([C@@H]([C@H](O4)COC(=O)C)OC(=O)C)OC(=O)C)N |
| SMILES | CC1=CC=C(C=C1)SC2=NC(=NC3=C2N=CN3C4C(C(C(O4)COC(=O)C)OC(=O)C)OC(=O)C)N |
| Canonical SMILES | CC1=CC=C(C=C1)SC2=NC(=NC3=C2N=CN3C4C(C(C(O4)COC(=O)C)OC(=O)C)OC(=O)C)N |
| Synonyms | 6-S-(4-Methylphenyl)-6-thio-guanosine 2’,3’,5’-Triacetate |
| PubChem Compound | 15693164 |
| Last Modified | Nov 11 2021 |
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